Cas no 165967-02-2 (Antillatoxin)

Antillatoxin structure
Antillatoxin structure
Product name:Antillatoxin
CAS No:165967-02-2
MF:C28H45N3O5
MW:503.674008131027
CID:229675

Antillatoxin Chemical and Physical Properties

Names and Identifiers

    • Cyclo[L-alanyl-N-methyl-L-valylglycyl-(4R,5R,6E,8E)-5-hydroxy-4,6,8,10,10-pentamethyl-3-methylene-6,8-undecadienoyl]
    • (4R,5R)-Antillatoxin
    • Antillatoxin
    • Q21099685
    • Inchi: 1S/C28H45N3O5/c1-16(2)24-26(34)29-15-23(33)36-25(19(5)12-17(3)14-28(8,9)10)20(6)18(4)13-22(32)30-21(7)27(35)31(24)11/h12,14,16,20-21,24-25H,4,13,15H2,1-3,5-11H3,(H,29,34)(H,30,32)/b17-14+,19-12+/t20-,21+,24+,25+/m1/s1
    • InChI Key: WNMROEVYEZDXEL-OITYILOZSA-N
    • SMILES: O1C(CNC([C@H](C(C)C)N(C)C([C@H](C)NC(CC(=C)[C@@H](C)[C@@H]1/C(/C)=C/C(/C)=C/C(C)(C)C)=O)=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 4
  • Complexity: 926
  • Topological Polar Surface Area: 105
  • XLogP3: 4.432

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